8-(1,4-diazepan-1-yl)-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-(1,4-diazepan-1-yl)-1,3-dimethyl-7H-purine-2,6-dione
• InChI: InChI=1S/C12H18N6O2/c1-16-9-8(10(19)17(2)12(16)20)14-11(15-9)18-6-3-4-13-5-7-18/h13H,3-7H2,1-2H3,(H,14,15)
• InChI Key: MYWZLNSGAJEJRX-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)N3CCCNCC3
• Molecular Formula: C12H18N6O2
• Molecular Weight: 278.31 g/mol

Description

The compound is a derivative of purine, which is a heterocyclic aromatic organic compound. Purines, including substituted purines and their tautomers, are the most widely occurring nitrogen-containing heterocycle in nature.

Molecular Structure Analysis

The compound contains a purine moiety, which is a bicyclic molecule made up of a pyrimidine ring fused to an imidazole ring. Attached to this purine structure is a 1,4-diazepane ring, which is a seven-membered ring with two nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on the specific substituents present. In general, purines and their derivatives are planar molecules that are highly soluble in water.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many biologically active purine derivatives act by mimicking the natural purines adenine and guanine in cells.

Future Directions

The future directions for research on this compound would likely depend on its biological activity. If it shows promising activity in preliminary studies, it could be further developed and optimized.